Cas no 4236-05-9 (1-Bromo-4-nitronaphthalene)

• Product Name: 1-Bromo-4-nitronaphthalene
• CAS No: 4236-05-9
• MF: C₁₀H₆BrNO₂
• MW: 252.064141750336
• MDL: MFCD00971828
• CID: 1006627
• PubChem ID: 4587144
• Update Time: 2025-10-17

1-Bromo-4-nitronaphthalene Chemical and Physical Properties

Names and Identifiers

• 1-bromo-4-nitronaphthalene
• 1-Bromo-4-nitro-naphthalene
• 4-bromo-1-nitronaphthalene
• Naphthalene, 1-bromo-4-nitro-
• SBB101054
• 1-Bromo-3-methoxy-2-trifluoromethyl-benzene
• J3.520.236F
• AKOS024325879
• CS-0186322
• MFCD00971828
• 4236-05-9
• LCZC2219
• SB37142
• D82385
• A903867
• SCHEMBL8722948
• DB-126859
• EN300-3539270
• 1-Bromo-4-nitronaphthalene

• MDL： MFCD00971828
• Inchi： 1S/C10H6BrNO2/c11-9-5-6-10(12(13)14)8-4-2-1-3-7(8)9/h1-6H
• InChI Key： OUENKLKXUFZIPK-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C2C=CC=CC2=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 250.95818
• Monoisotopic Mass: 250.958
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 45.8

Experimental Properties

• Density: 1.662±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 87-88 ºC
• Solubility: Almost insoluble (0.018 g/l) (25 º C),
• PSA: 43.14

Additional information on 1-Bromo-4-nitronaphthalene

1-Bromo-4-nitronaphthalene (CAS No. 4236-05-9): A Comprehensive Overview

1-Bromo-4-nitronaphthalene (CAS No. 4236-05-9) is a versatile organic compound that has garnered significant attention in the fields of chemistry, pharmaceuticals, and materials science. This compound, characterized by its unique structure and properties, has found applications in various research and industrial settings. In this article, we will delve into the chemical properties, synthesis methods, and potential applications of 1-Bromo-4-nitronaphthalene, drawing on the latest research findings to provide a comprehensive overview.

The molecular formula of 1-Bromo-4-nitronaphthalene is C₁₀H₆BrNO₂, and it has a molecular weight of approximately 236.07 g/mol. The compound features a naphthalene ring system with a bromine atom at the 1-position and a nitro group at the 4-position. This specific arrangement imparts unique electronic and steric properties to the molecule, making it an attractive candidate for various chemical reactions and applications.

In terms of physical properties, 1-Bromo-4-nitronaphthalene is a solid at room temperature with a melting point ranging from 88 to 90°C. It is insoluble in water but exhibits good solubility in organic solvents such as dichloromethane, acetone, and ethanol. These solubility characteristics make it suitable for use in solution-based reactions and processes.

The synthesis of 1-Bromo-4-nitronaphthalene can be achieved through several methods, each with its own advantages and limitations. One common approach involves the nitration of 1-bromonaphthalene using a mixture of concentrated sulfuric acid and nitric acid. This method is well-documented in the literature and has been optimized to achieve high yields and purity levels. Another synthetic route involves the bromination of 4-nitronaphthalene, which can be carried out using bromine or N-bromosuccinimide (NBS) as the brominating agent.

1-Bromo-4-nitronaphthalene has been extensively studied for its reactivity in various chemical transformations. One notable application is its use as an intermediate in the synthesis of more complex organic molecules. For example, it can serve as a starting material for the preparation of substituted naphthylamines, which are important intermediates in the production of dyes, pigments, and pharmaceuticals. Recent research has also explored its potential as a building block for the synthesis of novel materials with unique optical and electronic properties.

In the field of pharmaceuticals, 1-Bromo-4-nitronaphthalene has shown promise as a precursor for the development of new drugs. Its ability to undergo selective functionalization reactions makes it an attractive candidate for drug discovery programs aimed at targeting specific biological pathways. For instance, studies have demonstrated that derivatives of 1-Bromo-4-nitronaphthalene can exhibit potent antiviral and anticancer activities, highlighting its potential therapeutic applications.

Beyond its use in drug development, 1-Bromo-4-nitronaphthalene has also found applications in materials science. Researchers have utilized this compound to synthesize conjugated polymers with tunable electronic properties. These polymers have shown potential in various technological applications, including organic photovoltaics (OPVs) and organic light-emitting diodes (OLEDs). The ability to fine-tune the electronic properties of these materials through precise control over the molecular structure makes 1-Bromo-4-nitronaphthalene-based polymers highly desirable for advanced electronic devices.

In conclusion, 1-Bromo-4-nitronaphthalene (CAS No. 4236-05-9) is a multifaceted compound with a wide range of applications in chemistry, pharmaceuticals, and materials science. Its unique structural features and reactivity make it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new possibilities for this compound, its importance in various scientific fields is likely to grow even further.